Cas no 771581-10-3 (1,2-Benzenedimethanamine,4-fluoro-)

• Product Name: 1,2-Benzenedimethanamine,4-fluoro-
• CAS No: 771581-10-3
• MF: C₈H₁₁FN₂
• MW: 154.184745073318
• CID: 551701
• Update Time: 2024-01-30

1,2-Benzenedimethanamine,4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedimethanamine,4-fluoro-
• 1,2-Benzenedimethanamine,4-fluoro-(9CI)
• [2-(aminomethyl)-4-fluorophenyl]methanamine
• 1,2-Benzenedimethanamine, 4-fluoro-
• 2-(aminomethyl)-4-fluorophenyl]methanamine

• Inchi： 1S/C8H11FN2/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3H,4-5,10-11H2
• InChI Key： PZAOALVSENBAGU-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(F)C=C1CN

Computed Properties

• Exact Mass: 154.09062652 g/mol
• Monoisotopic Mass: 154.09062652 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 154.18
• XLogP3: -0.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 252.4±30.0 °C(Predicted)
• pka: 9.07±0.10(Predicted)